1-(3-Bromophenyl)-N-(cyclopropylmethyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Specification

• Molecular Formula: C19H16BrN3O2
• Molecular Weight: 398.3 g/mol
• IUPAC Name: 1-(3-bromophenyl)-N-(cyclopropylmethyl)-4-oxo-1,8-naphthyridine-3-carboxamide
• Standard InChI: InChI=1S/C19H16BrN3O2/c20-13-3-1-4-14(9-13)23-11-16(19(25)22-10-12-6-7-12)17(24)15-5-2-8-21-18(15)23/h1-5,8-9,11-12H,6-7,10H2,(H,22,25)
• Standard InChI Key: YCFNLPKWRPTGTM-UHFFFAOYSA-N
• SMILES: C1CC1CNC(=O)C2=CN(C3=C(C2=O)C=CC=N3)C4=CC(=CC=C4)Br
• Canonical SMILES: C1CC1CNC(=O)C2=CN(C3=C(C2=O)C=CC=N3)C4=CC(=CC=C4)Br

Introduction

Overview of the Compound

Chemical Name:
1-(3-Bromophenyl)-N-(cyclopropylmethyl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Chemical Class:
This compound belongs to the class of naphthyridine derivatives, which are heterocyclic compounds featuring a fused pyridine ring system. The presence of functional groups such as the bromophenyl moiety and cyclopropylmethyl amide suggests potential bioactivity.

Structural Features

• Core Structure:

  • The 1,8-naphthyridine scaffold is a bicyclic system consisting of two fused pyridine rings. This structure is often associated with biological activity in medicinal chemistry.

• Substituents:

  • 3-Bromophenyl: A bromine-substituted phenyl group that may enhance lipophilicity and influence binding interactions in biological systems.

  • Cyclopropylmethyl Amide: The cyclopropyl group introduces rigidity, potentially affecting the compound's pharmacokinetics and receptor binding.

• Functional Groups:

  • The ketone (4-oxo) and carboxamide (3-carboxamide) groups are common pharmacophores that can engage in hydrogen bonding with biological targets.

Potential Applications

Compounds with similar naphthyridine scaffolds have been studied for various pharmacological activities:

• Antibacterial Agents:
  Naphthyridines are known for their antibacterial properties, particularly as DNA gyrase or topoisomerase inhibitors.

• Anticancer Activity:
  Substituted naphthyridines have shown promise in inhibiting cancer cell growth by targeting specific enzymes or pathways.

• Anti-inflammatory Properties:
  Molecular docking studies on related compounds suggest potential inhibition of inflammatory enzymes such as 5-lipoxygenase.

• Neurological Applications:
  Naphthyridine derivatives have been explored as phosphodiesterase inhibitors for neurodegenerative diseases like Alzheimer’s disease.

Synthesis and Characterization

While specific synthesis details for this compound are unavailable, typical routes for naphthyridine derivatives involve:

• Cyclization reactions of pyridine-based precursors.

• Functionalization with halogenated phenyl groups via coupling reactions.

• Introduction of amide groups through acylation or amidation reactions.

Characterization techniques may include:

• NMR Spectroscopy (e.g., $^1H$, $^{13}C$) to confirm structural details.

• Mass Spectrometry (MS) for molecular weight determination.

• X-ray Crystallography to elucidate the three-dimensional structure.

Research Directions

To better understand this compound's potential:

• Molecular Docking Studies: Predict binding affinity to biological targets.

• In Vitro Assays: Test for antibacterial, anticancer, or anti-inflammatory activity.

• ADMET Profiling: Evaluate absorption, distribution, metabolism, excretion, and toxicity properties.

If additional experimental or computational data becomes available, it would enhance our understanding of this compound’s properties and applications further.